Cas no 2418663-47-3 (3-(Azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate)

• Product Name: 3-(Azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate
• CAS No: 2418663-47-3
• MF: C₉H₈FN₃O₄S
• MW: 273.240923881531
• CID: 5677021
• PubChem ID: 165775020
• Update Time: 2025-06-08

3-(Azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate
• EN300-26627100
• 2418663-47-3
• 3-(Azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate

• Inchi： 1S/C9H8FN3O4S/c1-6-8(4-12-13-11)2-7(5-14)3-9(6)17-18(10,15)16/h2-3,5H,4H2,1H3
• InChI Key： ITZWHOUTQZZKHK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(C=O)=CC(CN=[N+]=[N-])=C1C)F

Computed Properties

• Exact Mass: 273.02195508g/mol
• Monoisotopic Mass: 273.02195508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.2Ų

Additional information on 3-(Azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate

3-(Azidomethyl)-5-formyl-2-methylphenyl Sulfurofluoridate: A Comprehensive Overview

3-(Azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate, also known by its CAS number 2418663-47-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines an azide group, a formyl group, and a methyl group attached to a phenyl ring, further functionalized with a sulfurofluoridate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, materials science, and chemical synthesis.

The azide group in the molecule is known for its reactivity in click chemistry reactions, particularly the Huisgen cycloaddition reaction. This property makes it an attractive candidate for the synthesis of bioconjugates and materials with tailored properties. The formyl group, on the other hand, introduces aldehyde functionality, which enables further chemical modifications such as condensation reactions or oxidation processes. The presence of the methyl group adds steric bulk to the molecule, potentially influencing its reactivity and solubility properties.

The sulfurofluoridate moiety is another critical feature of this compound. Sulfurofluoridates are known for their stability and reactivity under specific conditions. In recent studies, sulfurofluoridates have been explored as leaving groups in substitution reactions, offering a unique pathway for the construction of complex molecules. The integration of this moiety into the phenyl ring structure provides a platform for exploring novel synthetic strategies and catalytic processes.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 3-(Azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate. Researchers have employed multi-component reactions and transition metal-catalyzed processes to achieve high yields and selectivity in its synthesis. These methods not only enhance the efficiency of production but also pave the way for large-scale applications in pharmaceuticals and agrochemicals.

In terms of applications, this compound has shown promise in drug discovery efforts targeting various diseases. The azide group enables conjugation with biomolecules such as proteins and nucleic acids, making it a valuable tool in studying molecular interactions and designing therapeutic agents. Additionally, the formyl group allows for the introduction of bioisosteric replacements, which can improve pharmacokinetic properties without compromising biological activity.

The versatility of this compound extends to materials science as well. Its ability to participate in click chemistry reactions has been leveraged to develop advanced materials with tailored mechanical and electronic properties. For instance, researchers have explored its use in creating stimuli-responsive polymers and self-healing materials, which have potential applications in sensors and adaptive devices.

In conclusion, 3-(Azidomethyl)-5-formyl-2-methylphenyl sulfurofluoridate stands out as a multifunctional compound with immense potential across diverse fields. Its unique combination of functional groups and reactivity underpins its role in cutting-edge research and industrial applications. As ongoing studies continue to uncover new synthetic pathways and functional applications, this compound is poised to make significant contributions to the advancement of modern chemistry.